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Compound of Interest

Compound Name: 4-Bromo-2,6-dimethylbenzonitrile

Cat. No.: B1337822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of 4-
Bromo-2,6-dimethylbenzonitrile, a key intermediate in various chemical syntheses. This

document outlines its core physicochemical properties, provides detailed experimental

protocols for their determination, and visualizes the necessary workflows for laboratory

application.

Core Properties of 4-Bromo-2,6-dimethylbenzonitrile
4-Bromo-2,6-dimethylbenzonitrile is a substituted aromatic compound with applications in

organic synthesis. A thorough understanding of its physical properties is essential for its

effective use in reaction chemistry, purification, and formulation.

Table 1: Physicochemical Properties of 4-Bromo-2,6-dimethylbenzonitrile
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Property Value Reference

CAS Number 5757-66-4 [1]

Molecular Formula C₉H₈BrN [1][2]

Molecular Weight 210.07 g/mol [1][2]

Melting Point 71-72 °C [3]

Appearance Solid (Physical form)

Boiling Point 279.783 °C at 760 mmHg [4]

Density 1.446 g/cm³ [4]

Melting Point Determination
The melting point of a compound is a critical indicator of its purity. For a pure crystalline solid,

the melting point is a sharp, well-defined temperature range.

Experimental Protocol: Capillary Melting Point
Determination
This method is a standard and widely used technique for the accurate determination of a solid

compound's melting point.

Sample Preparation:

Place a small amount of finely powdered 4-Bromo-2,6-dimethylbenzonitrile onto a

clean, dry surface.

Take a capillary tube, sealed at one end, and press the open end into the powder.

Gently tap the sealed end of the capillary tube on a hard surface to pack the sample into

the bottom. The packed sample should be approximately 1-2 mm in height.

Apparatus Setup:

Insert the capillary tube into the sample holder of a melting point apparatus.
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Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block or oil bath.

Measurement:

Begin heating the apparatus. A rapid heating rate (e.g., 10 °C/min) can be used for an

initial, approximate determination.

Once the approximate melting temperature is known, allow the apparatus to cool.

Prepare a new sample and heat again, but at a much slower rate (e.g., 1-2 °C/min) as the

temperature approaches the expected melting point.

Record the temperature at which the first liquid appears (T1) and the temperature at which

the entire sample has melted (T2). The melting point range is T1-T2.

Purity Assessment:

A sharp melting point range (typically 0.5-1.0 °C) is indicative of a pure compound.

A broad melting point range and a depressed melting point compared to the literature

value suggest the presence of impurities.

Sample Preparation Measurement Data Analysis

Powder the solid sample Load into capillary tube (1-2 mm height) Place capillary in apparatus Rapid heat for approximate T_m Slow heat (1-2°C/min) near T_m Record T1 (first liquid) and T2 (all liquid) Melting Range T1-T2

High PuritySharp Range

Impure SampleBroad Range

Click to download full resolution via product page

Workflow for Melting Point Determination

Solubility Profile
The solubility of 4-Bromo-2,6-dimethylbenzonitrile in various solvents is a key parameter for

its use in synthesis, purification, and formulation. While specific quantitative data is not widely
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available in the literature, a qualitative assessment can be made based on its structure, and a

standardized experimental protocol can be used for its determination.

Expected Solubility
The structure of 4-Bromo-2,6-dimethylbenzonitrile, with a polar nitrile group and a less polar

brominated dimethylbenzene ring, suggests it will be soluble in a range of common organic

solvents. Its solubility in water is expected to be low.

Table 2: Expected Qualitative Solubility Profile

Solvent Class Example Solvents Expected Solubility Rationale

Non-polar Aprotic Hexane, Toluene Low to Moderate

The aromatic ring

provides some non-

polar character.

Polar Aprotic

Acetone, Ethyl

Acetate,

Dichloromethane

(DCM)

Soluble

The nitrile group

contributes to polarity,

allowing for dipole-

dipole interactions.

Polar Protic Ethanol, Methanol Soluble

The polar nature of

the solvent can

interact with the nitrile

group.

Aqueous Water Low

The large, non-polar

aromatic portion of the

molecule limits

solubility in water.

Experimental Protocol: Shake-Flask Method for
Solubility Determination
This method is considered the gold standard for determining the equilibrium solubility of a

compound in a specific solvent.
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Preparation of Saturated Solution:

Add an excess amount of 4-Bromo-2,6-dimethylbenzonitrile to a vial. The presence of

undissolved solid is crucial.

Add a known volume of the desired solvent to the vial.

Seal the vial to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatically controlled shaker or agitator set to a constant

temperature (e.g., 25 °C).

Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure the

solution is saturated.

Sample Collection and Preparation:

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant (the clear liquid above the solid).

Immediately filter the sample using a syringe filter (e.g., 0.45 µm) to remove any remaining

solid particles.

Analysis:

Accurately dilute the filtered, saturated solution with the same solvent to a concentration

that is within the linear range of an analytical instrument.

Quantify the concentration of 4-Bromo-2,6-dimethylbenzonitrile in the diluted sample

using a suitable analytical technique, such as High-Performance Liquid Chromatography

(HPLC) or UV-Vis Spectroscopy, against a prepared calibration curve.

Calculation:
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Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.
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Solution Preparation

Sampling

Analysis & Calculation

Add excess solid to solvent

Seal and equilibrate (24-48h at constant T)

Allow solid to settle

Withdraw and filter supernatant

Dilute filtered sample

Quantify concentration (e.g., HPLC)

Calculate solubility (mg/mL or mol/L)

Quantitative Solubility

Click to download full resolution via product page

Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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